Cas no 1226164-00-6 (4-(2-Chlorophenyl)-3-methylbutan-2-ol)

• Product Name: 4-(2-Chlorophenyl)-3-methylbutan-2-ol
• CAS No: 1226164-00-6
• MF: C₁₁H₁₅ClO
• MW: 198.689202547073
• CID: 5565239
• PubChem ID: 61750164
• Update Time: 2023-07-11

4-(2-Chlorophenyl)-3-methylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• AKOS011020737
• 4-(2-chlorophenyl)-3-methylbutan-2-ol
• 1226164-00-6
• EN300-1623850
• 4-(2-Chlorophenyl)-3-methylbutan-2-ol

• Inchi： 1S/C11H15ClO/c1-8(9(2)13)7-10-5-3-4-6-11(10)12/h3-6,8-9,13H,7H2,1-2H3
• SMILES： ClC1C=CC=CC=1CC(C)C(C)O

Computed Properties

• Exact Mass: 198.0811428g/mol
• Monoisotopic Mass: 198.0811428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų